Cas no 1241333-89-0 (1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

1-[5-(5-Methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one is a heterocyclic compound featuring a pyrazoline core substituted with methylfuran and thiophene moieties. This structure imparts potential utility in pharmaceutical and agrochemical research due to its diverse reactivity and ability to serve as a scaffold for further derivatization. The presence of both furan and thiophene rings enhances its electronic properties, making it a candidate for applications in materials science or as an intermediate in synthetic chemistry. Its defined stereochemistry and stability under standard conditions facilitate precise modifications, while its moderate polarity ensures compatibility with common organic solvents. Further studies may explore its biological activity or functionalization for specialized applications.

1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one structure

1241333-89-0 structure

Product Name:1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

CAS No:1241333-89-0

MF:C₁₄H₁₄N₂O₂S

MW:274.338161945343

CID:5393554

Update Time:2025-06-07

1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-[3-(5-methylfuran-2-yl)-5-thiophen-3-yl-3,4-dihydropyrazol-2-yl]ethanone
- Ethanone, 1-[4,5-dihydro-5-(5-methyl-2-furanyl)-3-(3-thienyl)-1H-pyrazol-1-yl]-
- 1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
- Inchi： 1S/C14H14N2O2S/c1-9-3-4-14(18-9)13-7-12(11-5-6-19-8-11)15-16(13)10(2)17/h3-6,8,13H,7H2,1-2H3
- InChI Key： KTWIZQYXLOFTSG-UHFFFAOYSA-N
- SMILES： C(=O)(N1C(C2=CC=C(C)O2)CC(C2C=CSC=2)=N1)C

Computed Properties

Exact Mass: 274.078
Monoisotopic Mass: 274.078
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74A^2

Experimental Properties

Density: 1.34±0.1 g/cm3(Predicted)
Boiling Point: 409.3±55.0 °C(Predicted)
pka: -0.22±0.70(Predicted)

1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3371-0662-2μmol	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	2μmol	$57.0	2023-07-27
Life Chemicals	F3371-0662-5μmol	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	5μmol	$63.0	2023-07-27
Life Chemicals	F3371-0662-10μmol	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	10μmol	$69.0	2023-07-27
Life Chemicals	F3371-0662-1mg	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	1mg	$54.0	2023-07-27
Life Chemicals	F3371-0662-2mg	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	2mg	$59.0	2023-07-27
Life Chemicals	F3371-0662-3mg	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	3mg	$63.0	2023-07-27
Life Chemicals	F3371-0662-4mg	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	4mg	$66.0	2023-07-27
Life Chemicals	F3371-0662-5mg	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	5mg	$69.0	2023-07-27
Life Chemicals	F3371-0662-10mg	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	10mg	$79.0	2023-07-27
Life Chemicals	F3371-0662-15mg	1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one	1241333-89-0	90%+	15mg	$89.0	2023-07-27

1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines

Additional information on 1-[5-(5-methylfuran-2-yl)-3-(thiophen-3-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

Introduction to 1-[5-(5-Methylfuran-2-yl)-3-(Thiophen-3-yl)-4,5-Dihydro-1H-Pyrazol-1-yl]Ethan-1-one (CAS No. 1241333-89-0)

1-[5-(5-Methylfuran-2-yl)-3-(Thiophen-3-yl)-4,5-Dihydro-1H-Pyrazol-1-yl]Ethan-1-one (CAS No. 1241333-89-0) is a complex organic compound with a unique structure that combines several heterocyclic moieties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. The molecule features a pyrazole ring, which is fused with a dihydro structure, and is substituted with a methylfuran and thiophene group, making it a versatile scaffold for further functionalization.

The pyrazole ring is a key structural component of this compound, known for its aromaticity and ability to participate in various hydrogen bonding interactions. The presence of the methylfuran group introduces electron-donating properties, while the thiophene moiety contributes to the compound's electronic versatility. These features collectively enhance the compound's potential as a building block for designing bioactive molecules. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic interventions.

From a synthetic perspective, the construction of 1-[5-(5-Methylfuran-2-yl)-3-(Thiophen-3-yl)-4,5-Dihydro-1H-Pyrazol-1-y]Ethan-one involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including cyclization reactions and cross-coupling methodologies, to synthesize this compound efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and maintaining structural integrity during the synthesis process.

The pharmacological evaluation of this compound has revealed promising results in vitro, particularly in assays targeting key enzymes involved in inflammatory pathways. The methylfuran and thiophene substituents play a crucial role in modulating the compound's bioavailability and metabolic stability. Recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets, further enhancing its potential as a lead molecule in drug discovery.

In terms of applications, CAS No. 1241333-89